N-[4-(1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-(benzyloxy)benzamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C27H20N2O4/c30-24-16-20(12-15-22(24)27-29-23-8-4-5-9-25(23)33-27)28-26(31)19-10-13-21(14-11-19)32-17-18-6-2-1-3-7-18/h1-16,30H,17H2,(H,28,31)
• InChI Key: OKXGJSAILXAEQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)C4=NC5=CC=CC=C5O4)O
• Molecular Formula: C27H20N2O4
• Molecular Weight: 436.5 g/mol

Description

The compound is a benzoxazole derivative. Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. Oxazole is a five-membered ring consisting of three carbon atoms, one oxygen atom, and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives generally consists of a benzene ring fused to an oxazole ring. The oxazole ring is a five-membered ring with three carbon atoms, one oxygen atom, and one nitrogen atom.

Chemical Reactions Analysis

Benzoxazoles are known to undergo various chemical reactions, particularly electrophilic substitution reactions due to the electron-rich nature of the benzoxazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For benzoxazole derivatives, these properties can include molecular weight, hydrogen bond donor and acceptor count, rotatable bond count, and topological polar surface area.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely depending on the specific compound and its intended use. Some benzoxazole derivatives have been studied for their potential biological activities, including antimicrobial, antiviral, and anticancer activities.

Future Directions

The study and development of benzoxazole derivatives is a topic of ongoing research, particularly in the field of medicinal chemistry. These compounds are being explored for their potential therapeutic applications.